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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158

L  Get Quote

Technical Data: 3-(Bromomethyl)-3-

fluorooxetane

This document provides the core physicochemical properties of 3-(Bromomethyl)-3-
fluorooxetane, a key intermediate in the synthesis of fluorinated pharmaceuticals and
agrochemicals.[1] The introduction of the fluorinated oxetane moiety can enhance metabolic
stability, membrane permeability, and binding affinity of active molecules.[1]

Physicochemical Properties

The fundamental molecular characteristics of 3-(Bromomethyl)-3-fluorooxetane are

summarized below.

Property Value Reference
Molecular Formula CaHeBrFO [2]
Molecular Weight 168.99 g/mol [2][3]

CAS Number 865451-86-1 [2][3]

Chemical Structure
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dot graph { layout=neato; node [shape=plaintext]; bgcolor="#F1F3F4"; "C1" [label="C",
pos="0,1!", fontcolor="#202124"]; "C2" [label="C", pos="1,0!", fontcolor="#202124"]; "O"
[label="0", pos="-1,0!", fontcolor="#EA4335"]; "C3" [label="C", pos="0,-1!",
fontcolor="#202124"]; "C4" [label="C", pos="0,-2!", fontcolor="#202124"]; "Br" [label="Br",
pos="1,-2!", fontcolor="#34A853"]; "F" [label="F", pos="-1,-1!", fontcolor="#4285F4"];

"C1l" -- "C2" [color="#202124"]; "C2" -- "C3" [color="#202124"]; "C3" -- "O" [color="#202124"];
"O" -- "C1" [color="#202124"]; "C3" -- "C4" [color="#202124"]; "C4" -- "Br" [color="#202124"];
"C3" -- "F" [color="#202124"]; } } 2D structure of 3-(Bromomethyl)-3-fluorooxetane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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